Phaclofen

• IUPAC Name: [3-amino-2-(4-chlorophenyl)propyl]phosphonic acid
• InChI: InChI=1S/C9H13ClNO3P/c10-9-3-1-7(2-4-9)8(5-11)6-15(12,13)14/h1-4,8H,5-6,11H2,(H2,12,13,14)
• InChI Key: VSGNGLJPOGUDON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CN)CP(=O)(O)O)Cl
• Molecular Formula: C9H13ClNO3P
• DSSTOX Substance ID: DTXSID80871598
• Molecular Weight: 249.63 g/mol
• CAS No.: 114012-12-3

Description

It was the first selective GABA B antagonist discovered, but its utility is limited by the fact that it does not cross the blood-brain barrier .

Scientific Research Applications

Phaclofen has several scientific research applications, including:

Chemistry: Used as a tool to study the properties and reactions of GABA B receptor antagonists.

Biology: Helps in understanding the role of GABA B receptors in various physiological processes.

Medicine: Investigated for its potential therapeutic effects in conditions involving GABA B receptors, although its inability to cross the blood-brain barrier limits its clinical use.

Industry: Used in the development of new compounds and materials with specific properties related to GABA B receptor antagonism

Mechanism of Action

Target of Action

Phaclofen, also known as phosphonobaclofen, is a selective antagonist for the GABA B receptor . The GABA B receptor is a type of GABA receptor, which is a family of receptors that respond to the neurotransmitter gamma-aminobutyric acid (GABA), the chief inhibitory compound in the mature vertebrate central nervous system.

Mode of Action

As a selective antagonist for the GABA B receptor, this compound works by binding to these receptors and blocking their action . This prevents the normal function of GABA neurotransmitters, which typically act to inhibit neuronal activity in the brain.

Biochemical Pathways

By blocking these receptors, this compound can disrupt this neurotransmission, potentially affecting a variety of neurological processes .

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its antagonistic effect on GABA B receptors. By blocking these receptors, this compound can disrupt inhibitory neurotransmission in the brain. This can lead to increased neuronal activity, potentially resulting in various neurological effects .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the presence of other substances in the body that can bind to GABA B receptors may affect the action of this compound. Additionally, factors such as pH and temperature could potentially affect the stability of this compound . .

Biochemical Analysis

Biochemical Properties

Phaclofen interacts with the γ-aminobutyric acid (GABA) B receptor . The Scatchard analysis of [3H]GABA binding to the purified GABA B receptor showed a linear relationship .

Cellular Effects

The effects of this compound on cells are primarily due to its interaction with the GABA B receptor . Its utility is limited by the fact that it does not cross the blood-brain barrier .

Molecular Mechanism

This compound exerts its effects at the molecular level by acting as a selective antagonist for the GABA B receptor . This means it binds to this receptor and inhibits its function .

Metabolic Pathways

This compound is involved in the GABAergic signaling pathway due to its interaction with the GABA B receptor

Preparation Methods

Phaclofen can be synthesized through a multi-step process involving the reaction of 4-chlorobenzaldehyde with nitromethane to form 4-chlorophenyl-2-nitropropene. This intermediate is then reduced to 4-chlorophenyl-2-aminopropane, which is subsequently reacted with phosphorus trichloride and water to yield this compound

Chemical Reactions Analysis

Phaclofen undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized to form various derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in this compound, potentially altering its biological activity.

Substitution: this compound can undergo substitution reactions, particularly at the amino and phosphonic acid groups, to form new compounds with different properties.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Comparison with Similar Compounds

Phaclofen is similar to other GABA B receptor antagonists, such as CGP 35348 and CGP 62349 . this compound is unique in its structure, containing a phosphonic acid group, which distinguishes it from other antagonists that typically contain carboxylic acid groups. This structural difference may contribute to its specific binding properties and biological effects.

Similar compounds include:

CGP 35348: Another GABA B receptor antagonist with a different chemical structure.

CGP 62349: A highly potent and selective GABA B receptor antagonist.

Baclofen: A GABA B receptor agonist used clinically to treat spasticity.

This compound’s uniqueness lies in its selective antagonism of the GABA B receptor and its specific chemical structure, which provides valuable insights into the physiological roles of GABA B receptors and potential therapeutic applications.